(3R,4S)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid

• IUPAC Name: (3R,4S)-3,4-dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H23NO6/c1-12(2,3)20-11(17)14-7-6-13(19-5,10(15)16)9(8-14)18-4/h9H,6-8H2,1-5H3,(H,15,16)/t9-,13+/m1/s1
• InChI Key: CBNTVKSVGSJTFW-RNCFNFMXSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)OC)(C(=O)O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@]([C@@H](C1)OC)(C(=O)O)OC
• Molecular Formula: C13H23NO6
• Molecular Weight: 289.32 g/mol

Description

(3R,4S)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H23NO6 and its molecular weight is 289.328. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

(3R,4S)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid and its derivatives are explored in various synthetic pathways and chemical reactions, contributing significantly to organic chemistry and material science:

• Fullerene Derivatives : Acylation of 2,5-dimethoxycarbonyl[60]fulleropyrrolidine leads to the formation of fullerene derivatives, indicating potential applications in material science and nanotechnology. These derivatives are synthesized through reactions with various chlorocarbonyl compounds, demonstrating the versatility of fullerene chemistry for developing novel materials with unique properties (Zhang et al., 2002).

• Tropane Ring Analogues : The synthesis and ligand binding of tropane ring analogues, including those related to selective serotonin reuptake inhibitors (SSRIs), highlight the chemical's relevance in medicinal chemistry. These studies provide insights into the structural requirements for binding to the serotonin transporter, which is crucial for the development of antidepressant drugs (Keverline-Frantz et al., 1998).

• Piperidinium Complexes : The formation of hydrogen-bonded complexes between piperidinium-3-carboxylic acid and dichloro-nitrophenol showcases the application in crystallography and molecular interaction studies. Such complexes are crucial for understanding the intermolecular interactions that govern crystal formation and stability (Anioła et al., 2016).

Material Science and Nanotechnology

The synthesis and manipulation of fullerene derivatives and multifullerene derivatives demonstrate significant applications in material science, particularly in the development of novel nanomaterials with potential uses in electronics, photonics, and as catalysts. The ability to form multifullerene derivatives through reactions with alcohols, amines, and other multifunctional groups opens avenues for creating complex nanostructures with tailored properties for specific applications (Zhang et al., 2002).

Medicinal Chemistry and Drug Design

The exploration of tropane ring analogues for their binding affinity to the serotonin transporter underlines the importance of this compound derivatives in the field of medicinal chemistry. These studies contribute to the design of new SSRIs with improved efficacy and selectivity, offering potential advancements in the treatment of depression and other related disorders (Keverline-Frantz et al., 1998).